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Cat. No.: B044736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,2',4'-Trichloroacetophenone is a significant environmental transformation product of the

organophosphate insecticide chlorfenvinphos. Its presence in various environmental

compartments necessitates a thorough understanding of its fate and degradation pathways.

This technical guide provides a comprehensive overview of the current knowledge regarding

the environmental persistence, abiotic and biotic degradation, and potential transformation

products of 2,2',4'-trichloroacetophenone. The information is intended to support

researchers, scientists, and drug development professionals in assessing the environmental

impact of this compound and developing strategies for its monitoring and remediation.

Introduction
2,2',4'-Trichloroacetophenone (TCAP) is a chlorinated aromatic ketone that is not naturally

occurring in the environment. It is primarily introduced as a degradation product of the

insecticide chlorfenvinphos, which was previously used for controlling insect pests on livestock

and in agriculture.[1][2] Due to its chemical structure, containing a substituted benzene ring and

a reactive carbonyl group, TCAP is a compound of environmental interest. This guide

synthesizes the available scientific literature on the environmental behavior of TCAP, focusing

on its degradation under various conditions.
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Physicochemical Properties
Understanding the fundamental physicochemical properties of 2,2',4'-trichloroacetophenone
is crucial for predicting its environmental distribution and transport.

Property Value Reference

Molecular Formula C₈H₅Cl₃O [3]

Molecular Weight 223.48 g/mol [3]

Physical State Off-white crystalline solid [3]

Melting Point 52-54 °C [4]

Boiling Point 130-135 °C at 4 mmHg [4]

Water Solubility Insoluble [3]

Vapor Pressure Data not available

Henry's Law Constant Data not available

Octanol-Water Partition

Coefficient (Kow)
Data not available

Environmental Fate
The environmental fate of 2,2',4'-trichloroacetophenone is intrinsically linked to that of its

parent compound, chlorfenvinphos.

Formation from Chlorfenvinphos
Chlorfenvinphos undergoes degradation in the environment, leading to the formation of several

breakdown products, with 2,2',4'-trichloroacetophenone being a major metabolite identified in

soil.[5]

Persistence and Transport
Direct data on the persistence of 2,2',4'-trichloroacetophenone in different environmental

matrices is scarce. However, information on its parent compound, chlorfenvinphos, provides
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some insights. The half-life of chlorfenvinphos in soil can range from 9 to 35 days, while the

persistence of the total residue (chlorfenvinphos and its degradation products) is longer, with

half-lives of 50 to 80 days.[6] The persistence of chlorfenvinphos is higher in peaty soils

compared to sandy soils.[7] Given that 2,2',4'-trichloroacetophenone is insoluble in water, its

mobility in aquatic systems is expected to be low, with a tendency to partition to sediment and

soil.[3]

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, are key determinants of the

environmental persistence of organic compounds.

Hydrolysis
Specific quantitative data on the hydrolysis of 2,2',4'-trichloroacetophenone is limited.

However, its parent compound, chlorfenvinphos, hydrolyzes slowly in water.[2][5] The

hydrolysis half-life of chlorfenvinphos is highly dependent on pH.

Table 1: Hydrolysis Half-life of Chlorfenvinphos

pH Temperature (°C) Half-life Reference

1.1 38 >700 hours [5]

3-5 20-30 200 days [8]

6 20-30 170 days [8]

9 20-30 80 days [8]

9.1 38 >400 hours [5]

11 Not specified 5 days [8]

13 20 1.28 hours [5]

Given the slow hydrolysis of the parent compound under environmentally relevant pH

conditions, it is anticipated that the hydrolysis of 2,2',4'-trichloroacetophenone is also a slow

process.
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Photodegradation
Specific studies on the photolysis of 2,2',4'-trichloroacetophenone are not readily available in

the scientific literature. However, studies on the photo-Fenton degradation of chlorfenvinphos

indicate that this advanced oxidation process can lead to its complete mineralization into

organic acids (acetate, formate, maleate) and inorganic ions (chloride and phosphate).[9] This

suggests that photochemical degradation of the chlorinated aromatic ring system is possible

under certain conditions.

Biotic Degradation
Biotic degradation by microorganisms is a critical pathway for the removal of organic pollutants

from the environment.

Reductive Dehalogenation
A significant biotic degradation pathway for 2,2',4'-trichloroacetophenone is glutathione-

dependent reductive dehalogenation. Cytosolic enzymes present in the liver, kidney, and brain

can reduce 2,2',4'-trichloroacetophenone to 2',4'-dichloroacetophenone.[10] This reaction

involves the initial non-enzymatic formation of an S-(2,4-dichlorophenacyl)glutathione

conjugate, which then serves as the substrate for the enzymatic reduction.[10]

Bacterial Degradation
Studies on chlorinated acetophenones have shown that certain bacteria are capable of their

degradation. An Arthrobacter species has been found to mineralize several mono-, di-, and

trichlorinated acetophenones.[11][12] Additionally, two bacterial strains, Alcaligenes sp. strain

ACA and Pseudomonas fluorescens ACB, have been shown to cometabolize a range of

chlorinated acetophenones.[13][14] The proposed pathway involves a biological Baeyer-Villiger

reaction, where an oxygenase converts the chlorinated acetophenone to a chlorophenyl

acetate. This ester is then rapidly hydrolyzed by an esterase to the corresponding

chlorophenol.[13][14]

Degradation Pathways
Based on the available information, the following degradation pathways can be proposed for

2,2',4'-trichloroacetophenone.
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Caption: Formation of 2,2',4'-Trichloroacetophenone from Chlorfenvinphos.
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Caption: Known biotic degradation pathways of 2,2',4'-Trichloroacetophenone.

Experimental Protocols
Detailed experimental protocols for the environmental fate of 2,2',4'-trichloroacetophenone
are not readily available. However, based on the analytical methods reported for its parent

compound and other chlorinated compounds, a general workflow can be outlined.

Sample Preparation and Extraction
Environmental samples (soil, water) are typically extracted to isolate the target analyte.

Soil: Soxhlet extraction or ultrasonic extraction with an organic solvent like methanol or

acetonitrile is commonly used.[15][16]
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Water: Solid-phase extraction (SPE) with a suitable sorbent (e.g., C18) is a common method

for pre-concentration and cleanup.[9][17]

Analytical Determination
The quantification of 2,2',4'-trichloroacetophenone is typically performed using

chromatographic techniques coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable

compounds. Derivatization may be necessary for some metabolites.[9][17]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and

selective method for the analysis of a wide range of compounds, including those that are not

amenable to GC.[18]

Experimental Workflow for Degradation Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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